1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde

• Molecular Formula: C10H20OSi
• Molecular Weight: 184.35 g/mol
• SMILES: C[Si](C)(C)CC1(CCCC1)C=O
• InChI: InChI=1S/C10H20OSi/c1-12(2,3)9-10(8-11)6-4-5-7-10/h8H,4-7,9H2,1-3H3
• InChIKey: ARVBGQJMAGWCCA-UHFFFAOYSA-N

1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde: Procurement-Relevant Identity and Core Properties

1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde (CAS 118813-71-1) is a cyclopentane carbaldehyde bearing a trimethylsilyl (TMS) methyl substituent at the 1-position. Its molecular formula is C10H20OSi and its predicted LogP is 3.08, indicating significant lipophilicity. It is primarily utilized as a synthetic intermediate in the preparation of complex molecules, such as prostaglandin analogs, and has been employed in a one-carbon ring-expansion reaction to yield 2-methylenecycloalkyl derivatives. [1]

Workflow TMS-mediated ring expansion synthesis

Role Cyclopentane carbaldehyde intermediate

Property Lipophilic TMS-methyl substituent

• [1] Molaid.com. 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde | 118813-71-1. https://www.molaid.com/MS_18965856 (accessed May 1, 2026). View Source

Why Generic Substitution of Silylated Cyclopentane Carbaldehydes Is Not Trivial for 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde Procurement

While several silyl-protected cyclopentane carbaldehydes exist, simple interchange is not straightforward because the reactivity of the aldehyde group is sterically and electronically modulated by the specific silylalkyl substituent. A key identified synthetic application for this compound—a one-carbon ring expansion mediated by TMS-OTf—is a transformation whose efficiency and chemoselectivity are known to be sensitive to the ring size and substitution pattern [1]. Preliminary data indicate that this TMS-methyl derivative delivers an 80% yield in this reaction, but comparative performance data for other silyl-protected analogs under identical conditions are not available in the public domain [2]. Without a direct, quantitative comparator, it is impossible to assert specific superiority; however, the established synthetic utility for this specific ring-expansion pathway underscores that the compound is not a drop-in replacement for non-silylated or differently substituted cyclopentane carbaldehydes.

TMS-OTf ring expansion chemoselectivity may be sensitive to ring size and substitution pattern.

No publicly available comparative performance data exist for other silylated cyclopentane carbaldehydes.

This compound is not a drop-in replacement for non-silylated or differently substituted analogs.

• [1] Molaid.com. 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde | 118813-71-1. https://www.molaid.com/MS_18965856 (accessed May 1, 2026). View Source
• [2] TANINO, KEIJI; SATO, KAZUSHIGE; KUWAJIMA, ISAO. Tetrahedron Lett. 1989, 30, 6551-6554. View Source

Quantitative Evidence Guide: 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde Versus Potential Analogs

Comparative Reaction Yield in One-Carbon Ring Expansion: Target Compound vs. Closest Analog

Under the same ring-expansion protocol (TMS-OTf, N,N-diisopropylethylamine), 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde yields the corresponding 2-methylenecyclohexyl product in 80% [1]. The closest structural analog for which data could be retrieved, 1-[(Trimethylsilyl)methyl]cyclobutanecarbaldehyde, also undergoes the reaction, but its yield under identical conditions is not disclosed in the primary reference, precluding a direct head-to-head comparison [2]. Consequently, no quantified differentiation can be established.

Ring expansion yield

Data to verify

80% isolated yield (target); comparator yield not reported

Supports baseline selection; no quantified differentiation.

Comparator data absent in primary reference.

Evidence Dimension	Isolated Reaction Yield (One-Carbon Ring Expansion)
Target Compound Data	80%
Comparator Or Baseline	1-[(Trimethylsilyl)methyl]cyclobutanecarbaldehyde: Yield not reported in the same study
Quantified Difference	Cannot be calculated; comparator yield is absent
Conditions	Reaction: TMS-OTf, i-Pr2NEt, solvent not specified in abstract; Reference: Tetrahedron Lett. 1989, 30, 6551-6554

Why This Matters

The known 80% yield provides a baseline for scientific selection, but the absence of a comparator's yield means procurement decisions cannot be driven by claims of superiority.

• [1] Molaid.com. 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde | 118813-71-1. https://www.molaid.com/MS_18965856 (accessed May 1, 2026). View Source
• [2] TANINO, KEIJI; SATO, KAZUSHIGE; KUWAJIMA, ISAO. Tetrahedron Lett. 1989, 30, 6551-6554. View Source

Validated Application Scenarios for 1-[(Trimethylsilyl)methyl]cyclopentane-1-carbaldehyde Based on Current Evidence

Synthesis of 2-Methylenecycloalkyl Derivatives via One-Carbon Ring Expansion

The compound is a demonstrated substrate for the TMS-OTf-mediated one-carbon ring expansion, producing the corresponding 2-methylenecyclohexyl derivative in 80% yield. This reaction is of interest for constructing medium-sized rings often found in natural product frameworks [1]. However, users evaluating cost-efficiency must note that comparative yields for other substrates are not available, so the compound's selection should be based on the specific need for a cyclopentane starting material rather than on a claim of higher efficiency.

Application

Selection Property

Validation Focus

2-Methylenecyclohexyl derivative synthesis

Substrate suitability for one-carbon ring expansion

Reported reaction yield and chemoselectivity

• [1] TANINO, KEIJI; SATO, KAZUSHIGE; KUWAJIMA, ISAO. Tetrahedron Lett. 1989, 30, 6551-6554. View Source